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An In-depth Technical Guide to the Nickel Arsenide (NiAs) Crystal Structure and Properties

Introduction
Nickel arsenide (NiAs) is an intermetallic compound of nickel and arsenic, crystallizing in a

prototype structure that is adopted by numerous other transition metal chalcogenides,

pnictides, and antimonides.[1][2] Known historically as nickeline (or niccolite), it was initially

mistaken for a copper ore due to its reddish color.[1][2][3] The NiAs structure type is of

significant interest in materials science and solid-state chemistry due to the diverse and often

unusual electronic and magnetic properties exhibited by compounds that adopt this

arrangement.[4][5]

This technical guide provides a comprehensive overview of the nickel arsenide crystal

structure, its key physical and chemical properties, and detailed experimental protocols for its

synthesis and characterization. This document is intended for researchers, scientists, and

professionals in materials science and drug development who require a detailed understanding

of this important structural archetype.

Crystal Structure of Nickel Arsenide
The nickel arsenide structure, designated B8₁ in the Strukturbericht system, is based on a

hexagonal close-packed (hcp) array of arsenic atoms, with nickel atoms occupying all the

octahedral interstitial sites.[6][7][8] This arrangement results in a hexagonal crystal system with

the space group P6₃/mmc.[9][10]
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Unlike more ionic structures like NaCl, the NiAs structure features significant covalent and

metallic bonding character.[11][12] The cations (Ni) are eclipsed along the stacking axis, a

configuration that would be destabilizing in a purely ionic compound due to cation-cation

repulsion.[13][14] This close packing of metal atoms is crucial for the stability of the structure

and gives rise to many of its characteristic properties.[12][15]

Crystallographic Data
The fundamental crystallographic parameters for nickel arsenide are summarized below.

Parameter Value Reference

Crystal System Hexagonal [3][9]

Space Group P6₃/mmc (No. 194) [9][10]

Strukturbericht Desig. B8₁ [10]

Pearson Symbol hP4 [10]

Lattice Parameters a = 3.60 Å [9]

b = 3.60 Å [9]

c = 5.01 Å [9]

α = 90.00° [9]

β = 90.00° [9]

γ = 120.00° [9]

Unit Cell Volume 56.33 Å³ [9]

Formula Units (Z) 2 [16]

Atomic Coordination
In the NiAs structure, both the nickel and arsenic atoms have a coordination number of 6.[8]

[17] However, their coordination geometries are distinct:
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Nickel (Ni) Coordination: Each nickel atom is surrounded by six arsenic atoms in an

octahedral arrangement (NiAs₆).[9][15] Additionally, two other nickel atoms are close enough

along the c-axis to suggest Ni-Ni metallic bonding interactions.[8]

Arsenic (As) Coordination: Each arsenic atom is coordinated to six nickel atoms, which are

located at the corners of a trigonal prism (AsNi₆).[8][13][18]

This difference in coordination environments for the cation and anion sites is a key feature that

distinguishes the NiAs structure from the NaCl structure, where both sites are interchangeable.

[13]
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Caption: Coordination environments of Nickel and Arsenic atoms in the NiAs crystal structure.

Physical and Chemical Properties
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Nickel arsenide exhibits a range of properties stemming from its unique crystal and electronic

structure.

General Properties
The fundamental physical properties of NiAs are summarized in the table below.

Property Value Reference

Chemical Formula NiAs [1]

Molar Mass 133.615 g/mol [1]

Appearance
Copper-red solid with metallic

luster
[1][3]

Density 7.57 g/cm³ [1]

Melting Point 968 °C (1241 K) [1]

Hardness (Mohs) 5 - 5.5 [3]

Solubility in Water Nearly insoluble [1]

Electronic and Magnetic Properties
The electronic structure of NiAs and related compounds has been the subject of extensive

study.[4] The close proximity of nickel atoms along the c-axis facilitates direct metal-metal

interactions, leading to metallic or semi-metallic conductivity.[15] Band structure calculations

are essential for understanding the magnetic ordering in NiAs-type compounds.[5][19] While

bulk NiAs itself is not ferromagnetic, many compounds with the NiAs structure, such as MnAs

and FeS, exhibit complex magnetic behaviors.[4][10]

Recent research has explored the use of NiAs nanocrystals as electrocatalysts for water

splitting reactions.[20][21] In the alkaline Oxygen Evolution Reaction (OER), NiAs nanocrystals

act as a pre-catalyst, transforming superficially into an active nickel oxy/hydroxide species.[20]

[22] For the Hydrogen Evolution Reaction (HER), these nanocrystals have shown high activity

among transition metal arsenides, although stability remains a challenge.[20][21]
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Thermal Stability
Nickel arsenide has a relatively high melting point of 968 °C.[1] However, its stability can be

influenced by stoichiometry and the presence of other elements. For instance, in thin-film

applications like nickel silicide (NiSi) contacts in microelectronics, thermal stability is a critical

issue where agglomeration can occur at elevated temperatures.[23][24] While not directly

about NiAs, these studies highlight that the thermal behavior of related nickel compounds is a

key area of research.

Toxicity and Biological Relevance
Nickel arsenide is a highly toxic compound and is classified as a known human carcinogen.[1]

Historically, miners exposed to nickeline ore suffered from severe lung damage, an observation

that contributed to the early understanding of nickel toxicity.[1] Uncontrolled decomposition can

release other toxic nickel compounds.[1] This toxicity is a critical consideration for handling and

for any potential biological or medical applications.

Experimental Protocols
Synthesis of Nickel Arsenide Nanocrystals
A common method for producing high-quality, size-controlled NiAs nanocrystals is through

colloidal synthesis. The following protocol is adapted from the work of Bellato et al.[25]

Reagents and Materials:

Nickel(II) chloride (NiCl₂, 98%)

1-octadecene (ODE, 97%)

Trioctylphosphine (TOP, 97%)

Tris(dimethylamino)arsine (99%)

Standard Schlenk line apparatus

Inert atmosphere glovebox

Procedure:
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Preparation of Nickel Precursor Solution: In a 25 mL flask, combine 0.4 mmol of NiCl₂, 6 mL

of ODE, and 3 mL of TOP.

Degassing: Connect the flask to a Schlenk line and degas the solution under vacuum for 2

hours at 120 °C to remove water and oxygen.

Heating: Switch the atmosphere to argon and heat the solution to 250 °C.

Preparation of Arsenic Precursor: Inside an inert atmosphere glovebox, prepare a solution of

0.4 mmol of tris(dimethylamino)arsine in 0.5 mL of TOP.

Injection: Swiftly inject the arsenic precursor solution into the hot nickel precursor solution in

the reaction flask.

Growth and Isolation: Allow the reaction to proceed for a set time to grow the nanocrystals.

The resulting trioctylphosphine-capped NiAs nanoplatelets can then be isolated and purified

through standard solvent/antisolvent precipitation methods.

Characterization Methods
The structure, composition, and morphology of synthesized NiAs are typically confirmed using

a suite of analytical techniques.

X-ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the

material. The resulting diffraction pattern is compared with standard patterns for hexagonal

NiAs (e.g., ICSD 611040).[21]

Transmission Electron Microscopy (TEM): Bright-field (BF-TEM) and High-Resolution

(HRTEM) imaging are used to determine the size, shape, and morphology of nanocrystals.

[21] HRTEM can also resolve the crystal lattice fringes, confirming the crystalline nature.

X-ray Photoelectron Spectroscopy (XPS): This surface-sensitive technique is used to

determine the elemental composition and oxidation states of nickel and arsenic on the

material's surface.[21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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